1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[3-(benzimidazol-1-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C20H21N3OS/c24-20(11-13-25-17-6-2-1-3-7-17)22-12-10-16(14-22)23-15-21-18-8-4-5-9-19(18)23/h1-9,15-16H,10-14H2
• InChI Key: QBIQTKBMNJQTDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2C=NC3=CC=CC=C32)C(=O)CCSC4=CC=CC=C4
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

1-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as BIP or BIP-Ph and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Chemical Synthesis and Reactivity

The compound has been a focal point in the synthesis of various heterocyclic compounds, showcasing its versatility in chemical reactivity. A notable study by Katritzky et al. (2000) highlights the synthesis of hexahydro-1H-pyrrolo[1,2-a]imidazoles and octahydroimidazo[1,2-a]pyridines through reactions involving succindialdehyde or glutaraldehyde, benzotriazole, and N-phenylethylenediamine. This process yielded various 1-phenyl-5-substituted derivatives, demonstrating the compound's utility in generating structurally diverse libraries (Katritzky et al., 2000). Similarly, Roman (2013) utilized a ketonic Mannich base for alkylation and ring closure reactions, further underscoring the compound's applicability in synthesizing a wide range of compounds, including dithiocarbamates, thioethers, and various cyclic structures (Roman, 2013).

Novel Synthetic Routes and Derivatives

Research also delves into novel synthetic routes for creating sulfonylated furans or imidazo[1,2-a]pyridines, as demonstrated by Cui et al. (2018), who developed an efficient three-component reaction. This method exemplifies the compound's role in facilitating the preparation of derivatives with significant functional group tolerance and efficiency, further enriching the chemical arsenal available for synthetic chemistry (Cui et al., 2018).

Photophysical Properties

Volpi et al. (2017) explored the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, characterizing their absorption and fluorescence spectra. This study not only highlights the compound's significance in developing materials with large Stokes' shifts but also its potential in tuning quantum yields based on structural modifications, paving the way for its application in luminescent materials and possibly in optoelectronic devices (Volpi et al., 2017).